Cas no 1251622-18-0 (N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251622-18-0
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 6510373
• PubChem ID: 49668794
• Update Time: 2025-07-19

N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide
• VU0626709-1
• AKOS024486079
• F3407-3136
• N-(4-ethylphenyl)-1-{[4-(2-methylpropanamido)phenyl]methyl}-1H-imidazole-4-carboxamide
• N-(4-ethylphenyl)-1-[[4-(2-methylpropanoylamino)phenyl]methyl]imidazole-4-carboxamide
• 1251622-18-0
• N-(4-ethylphenyl)-1-(4-isobutyramidobenzyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C23H26N4O2/c1-4-17-5-9-20(10-6-17)26-23(29)21-14-27(15-24-21)13-18-7-11-19(12-8-18)25-22(28)16(2)3/h5-12,14-16H,4,13H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： KIZGSQCNGDVIMP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)CC)=O)=C1

Computed Properties

• Exact Mass: 390.20557608g/mol
• Monoisotopic Mass: 390.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76Ų

Additional information on N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide

Introduction to N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS No. 1251622-18-0)

N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251622-18-0, represents a convergence of multiple chemical moieties that contribute to its multifaceted properties. The presence of an imidazole ring, combined with amide and aromatic substituents, positions this molecule as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The imidazole core is a heterocyclic aromatic ring system that is widely recognized for its biological significance. Imidazoles are integral components of various natural products and pharmaceuticals, exhibiting a broad spectrum of biological activities. In particular, the 1H-imidazole moiety found in this compound has been extensively studied for its potential applications in the treatment of infectious diseases, inflammation, and even cancer. The structural flexibility of the imidazole ring allows for diverse functionalization, making it an attractive scaffold for medicinal chemists.

The N-(4-ethylphenyl) group introduces an aromatic ring with an ethyl substituent, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This particular substitution pattern has been explored in various drug molecules, where it often enhances pharmacokinetic properties. The ethyl group provides a balance between lipophilicity and hydrophilicity, which is crucial for achieving optimal drug delivery and efficacy.

The 1-{4-(2-methylpropanamido)phenylmethyl} part of the molecule adds another layer of complexity. The amide linkage not only contributes to the overall molecular weight but also influences the compound's conformational preferences. The 2-methylpropanamido group, also known as isobutylamido, introduces a branched alkyl chain that can affect the compound's solubility and binding affinity to biological targets. This moiety is particularly interesting because it has been used in various pharmaceuticals to enhance bioavailability and metabolic stability.

The phenylmethyl group (benzyl) further extends the aromatic character of the molecule, providing additional sites for interaction with biological targets. Phenyl rings are known for their ability to engage in π-stacking interactions, which can be crucial for binding to proteins and other biomolecules. The combination of these structural elements makes N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for further optimization. For instance, virtual screening techniques have been used to evaluate the binding affinity of N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide to various enzymes and receptors. Such studies have highlighted its potential as an inhibitor of certain kinases and other therapeutic targets.

In addition to computational methods, experimental approaches have also been employed to investigate the biological activity of this compound. In vitro assays have shown that derivatives of this structure exhibit promising effects on inflammation-related pathways. The imidazole ring has been shown to modulate inflammatory responses by interacting with specific signaling molecules. This has opened up avenues for exploring its potential in treating chronic inflammatory diseases.

The amide functionalities present in the molecule have also been studied for their ability to enhance drug delivery properties. Amides are known to improve solubility and bioavailability, making them valuable in pharmaceutical formulations. The presence of multiple amide groups in N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide suggests that it may exhibit favorable pharmacokinetic profiles when developed into a drug candidate.

Another area of interest is the potential application of this compound in oncology research. Imidazole derivatives have been widely studied for their antitumor properties due to their ability to inhibit key enzymes involved in cancer cell proliferation. The structural features of N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide make it a candidate for further investigation as an anticancer agent. Preliminary studies have suggested that it may interfere with critical signaling pathways in cancer cells, leading to growth inhibition.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active compounds.

The role of spectroscopic techniques such as NMR spectroscopy and mass spectrometry cannot be overstated in characterizing such complex molecules. These tools provide detailed information about the molecular structure, purity, and conformational preferences of N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide. High-resolution NMR spectra help confirm the connectivity of atoms and identify any impurities or degradation products.

In conclusion, N-(4-ethylphenyl)-1-{4-(2-methylpropanamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS No. 1251622-18-0) is a structurally intricate compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases including inflammation and cancer. With ongoing research utilizing both computational and experimental approaches, this molecule represents an exciting area for future development in medicinal chemistry.